Cas no 1785532-76-4 ((3-Isopropyl-5-methoxyphenyl)methanol)

• Product Name: (3-Isopropyl-5-methoxyphenyl)methanol
• CAS No: 1785532-76-4
• MF: C₁₁H₁₆O₂
• MW: 180.24
• CID: 5079881
• Update Time: 2025-06-12

(3-Isopropyl-5-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Isopropyl-5-methoxyphenyl)methanol

• Inchi： 1S/C11H16O2/c1-8(2)10-4-9(7-12)5-11(6-10)13-3/h4-6,8,12H,7H2,1-3H3
• InChI Key： ZGQUQGPLHHIIBO-UHFFFAOYSA-N
• SMILES： C(C1C=C(OC)C=C(CO)C=1)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on (3-Isopropyl-5-methoxyphenyl)methanol

Comprehensive Overview of (3-Isopropyl-5-methoxyphenyl)methanol (CAS No. 1785532-76-4): Properties, Applications, and Industry Insights

(3-Isopropyl-5-methoxyphenyl)methanol (CAS No. 1785532-76-4) is a specialized aromatic alcohol with a molecular structure featuring both isopropyl and methoxy functional groups. This compound has garnered significant attention in pharmaceutical and fine chemical industries due to its versatile reactivity and potential as a synthetic intermediate. The methanol moiety in its structure allows for further derivatization, making it a valuable building block for complex molecules. Recent studies highlight its role in the synthesis of bioactive compounds, aligning with the growing demand for high-purity intermediates in drug discovery.

In the context of green chemistry, researchers are exploring sustainable methods to produce (3-Isopropyl-5-methoxyphenyl)methanol. Catalytic hydrogenation and enzymatic reduction are among the eco-friendly approaches being investigated, reflecting the industry's shift toward low-waste synthesis. The compound's logP value and solubility profile also make it a candidate for formulation optimization in agrochemicals and cosmetics, addressing trending searches like "biodegradable chemical additives" and "non-toxic solvent alternatives."

The analytical characterization of CAS No. 1785532-76-4 typically involves HPLC, GC-MS, and NMR spectroscopy, ensuring compliance with stringent quality control standards. Its stability under various pH conditions has been a focal point for manufacturers targeting extended shelf-life products. Notably, the compound's UV absorption properties have sparked interest in photostability studies, a hot topic in material science forums.

Market trends indicate rising queries about "scalable synthesis of aryl alcohols" and "cost-effective chiral intermediates," positioning (3-Isopropyl-5-methoxyphenyl)methanol as a commercially relevant entity. Regulatory databases such as REACH and FDA lists confirm its non-hazardous status, further boosting its adoption in consumer-safe applications. Patent filings reveal its utility in fragrance engineering and polymeric coatings, catering to niche industrial needs.

Future research directions may explore its catalytic asymmetric synthesis to meet the demand for enantiomerically pure derivatives. Collaborations between academia and enterprises are expected to accelerate innovations, particularly in catalytic C-C bond formation reactions. As sustainability remains a priority, lifecycle assessments of this compound could address carbon footprint concerns—a key search term among environmentally conscious stakeholders.